Cas no 2137943-94-1 (1-Butyl-3-[2-(methylamino)ethyl]-3-(propan-2-yl)urea)

• Product Name: 1-Butyl-3-[2-(methylamino)ethyl]-3-(propan-2-yl)urea
• CAS No: 2137943-94-1
• MF: C₁₁H₂₅N₃O
• MW: 215.3357026577
• CID: 5279759
• PubChem ID: 165447352
• Update Time: 2025-10-28

1-Butyl-3-[2-(methylamino)ethyl]-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 2137943-94-1
• 1-butyl-3-[2-(methylamino)ethyl]-3-(propan-2-yl)urea
• EN300-692290
• 1-Butyl-3-[2-(methylamino)ethyl]-3-(propan-2-yl)urea

• Inchi： 1S/C11H25N3O/c1-5-6-7-13-11(15)14(10(2)3)9-8-12-4/h10,12H,5-9H2,1-4H3,(H,13,15)
• InChI Key： WZWRJOXAEAXBAQ-UHFFFAOYSA-N
• SMILES： O=C(NCCCC)N(CCNC)C(C)C

Computed Properties

• Exact Mass: 215.199762429g/mol
• Monoisotopic Mass: 215.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.4Ų

Additional information on 1-Butyl-3-[2-(methylamino)ethyl]-3-(propan-2-yl)urea

Comprehensive Overview of 1-Butyl-3-[2-(methylamino)ethyl]-3-(propan-2-yl)urea (CAS No. 2137943-94-1): Properties, Applications, and Industry Insights

The compound 1-Butyl-3-[2-(methylamino)ethyl]-3-(propan-2-yl)urea, identified by its CAS No. 2137943-94-1, is a specialized urea derivative gaining attention in pharmaceutical and chemical research. Its unique molecular structure, featuring a butyl group, methylaminoethyl side chain, and isopropyl substitution, offers versatile reactivity, making it valuable for drug discovery and material science applications. Researchers are increasingly exploring its potential as a building block for bioactive molecules or functional materials, aligning with trends in personalized medicine and sustainable chemistry.

In recent years, the demand for tailored urea derivatives like 1-Butyl-3-[2-(methylamino)ethyl]-3-(propan-2-yl)urea has surged due to their role in modulating hydrogen-bonding interactions—a critical factor in drug solubility and target binding. This compound’s amphiphilic properties (balancing hydrophilic and hydrophobic moieties) resonate with current searches for "smart drug delivery systems" and "green solvent alternatives," addressing industry pain points such as bioavailability enhancement and eco-friendly synthesis.

From a synthetic perspective, CAS No. 2137943-94-1 exemplifies modern structure-activity relationship (SAR) optimization. Its design leverages the methylaminoethyl fragment to introduce basicity, while the isopropyl and butyl groups fine-tune lipophilicity��a strategy frequently queried in forums discussing "molecular property tuning" or "fragment-based drug design." Analytical techniques like HPLC and NMR confirm its high purity, a key concern for buyers seeking "research-grade chemicals with certificates of analysis."

Beyond pharmaceuticals, this urea derivative intersects with trending topics such as "catalysis in flow chemistry" and "polymeric stabilizers." Its bifunctional nature allows participation in multicomponent reactions, a hotspot for combinatorial chemistry enthusiasts. Meanwhile, its potential as a ligand or crosslinker in polymer networks taps into searches for "high-performance adhesives" and "self-healing materials," showcasing its multidisciplinary relevance.

Regulatory and safety profiles of 1-Butyl-3-[2-(methylamino)ethyl]-3-(propan-2-yl)urea adhere to standard laboratory handling protocols, with no significant hazards under normal conditions—addressing common user queries about "chemical storage stability" and "occupational exposure limits." Suppliers often highlight its compatibility with Schlenk line techniques and inert atmosphere processing, catering to niche audiences in organometallic chemistry and air-sensitive syntheses.

In conclusion, CAS No. 2137943-94-1 represents a compelling case study in functionalized urea chemistry, bridging academic curiosity and industrial innovation. Its alignment with search trends around "molecular diversity libraries" and "scalable synthetic routes" positions it as a compound to watch in evolving sectors like medicinal chemistry and advanced material engineering.